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Compound of Interest

Compound Name: 2,3-Dimethylpyrazine

Cat. No.: B7768079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2,3-
Dimethylpyrazine, including detailed operational and disposal plans. Adherence to these

guidelines is critical for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification
2,3-Dimethylpyrazine is a flammable liquid and vapor that is harmful if swallowed, causes skin

irritation, and can cause serious eye damage.[1] It may also cause respiratory irritation.[1]

Hazard Classification Category

Flammable liquids Category 3

Acute toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
Category 3

Physical and Chemical Properties
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Property Value

Molecular Formula C6H8N2

Molecular Weight 108.14 g/mol

Appearance Light yellow liquid

Boiling Point 156 °C

Flash Point 54 °C (129.2 °F) - closed cup

Density 1.011 g/mL at 25 °C

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is mandatory for all personnel handling 2,3-
Dimethylpyrazine.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash-resistant safety glasses or goggles with side

protection. A face shield may be necessary for larger quantities or when there is a significant

splash hazard.

Hand Protection: Wear chemically resistant gloves, such as Nitrile rubber (0.11mm thickness

is suggested in one source). Always inspect gloves for integrity before use and use proper

glove removal technique to avoid skin contact.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.
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Respiratory Protection: If ventilation is inadequate or if there is a risk of inhalation, use a

NIOSH-approved respirator with an organic vapor cartridge. For higher concentrations, a full-

face supplied-air respirator may be necessary.

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Do not breathe fumes or vapors.

Keep the container tightly closed when not in use.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Use only non-sparking tools.

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Emergency Procedures
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Emergency Situation Protocol

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

occurs.

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Immediately call a poison center or doctor.

Inhalation

Move the person to fresh air and keep at rest in

a position comfortable for breathing. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.

Fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide to extinguish. Wear

a self-contained breathing apparatus and full

protective gear.

Accidental Release

Evacuate personnel to a safe area. Remove all

sources of ignition. Ventilate the area. Absorb

the spill with inert material (e.g., sand,

vermiculite) and place it in a suitable, closed

container for disposal.

Disposal Plan
1. Waste Chemical Disposal:

2,3-Dimethylpyrazine and any solutions containing it should be disposed of as hazardous

waste.
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This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.

Engage a licensed professional waste disposal service to dispose of this material.

Observe all federal, state, and local environmental regulations.

2. Contaminated PPE and Materials Disposal:

Dispose of contaminated gloves and other disposable PPE as hazardous waste in

accordance with applicable regulations.

Contaminated clothing should be removed immediately and washed before reuse.

Do not reuse empty containers. Dispose of them as unused product.

Experimental Workflow: Handling and Use
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Workflow for Safe Handling of 2,3-Dimethylpyrazine
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Perform Experiment
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Experiment Complete
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Dispose of Waste
(Chemical & PPE)

End

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2,3-Dimethylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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